Cas no 1823872-70-3 (5-Fluoroazepan-4-one hydrochloride)

• Product Name: 5-Fluoroazepan-4-one hydrochloride
• CAS No: 1823872-70-3
• MF: C₆H₁₁ClFNO
• MW: 167.609044313431
• MDL: MFCD27997421
• CID: 4621906
• PubChem ID: 118798537
• Update Time: 2025-06-12

5-Fluoroazepan-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoroazepan-4-onehydrochloride
• CS-0079948
• 5-Fluoroazepan-4-one hydrochloride
• AKOS027256163
• 5-Fluoroazepan-4-one HCl
• 1823872-70-3
• YXC87270
• 5-fluoroazepan-4-one;hydrochloride
• MFCD27997421
• AS-61934

• MDL： MFCD27997421
• Inchi： 1S/C6H10FNO.ClH/c7-5-1-3-8-4-2-6(5)9;/h5,8H,1-4H2;1H
• InChI Key： PXQUNVLDVYVOTJ-UHFFFAOYSA-N
• SMILES： Cl.FC1C(CCNCC1)=O

Computed Properties

• Exact Mass: 167.0513198g/mol
• Monoisotopic Mass: 167.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-Fluoroazepan-4-one hydrochloride

Comprehensive Overview of 5-Fluoroazepan-4-one hydrochloride (CAS No. 1823872-70-3): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and chemical research, 5-Fluoroazepan-4-one hydrochloride (CAS No. 1823872-70-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, classified as a fluorinated heterocyclic derivative, is widely studied for its role in drug discovery and medicinal chemistry. Researchers and industry professionals frequently search for terms like "5-Fluoroazepan-4-one hydrochloride synthesis", "CAS 1823872-70-3 applications", and "fluorinated azepanone derivatives", reflecting the growing interest in this molecule.

The molecular structure of 5-Fluoroazepan-4-one hydrochloride features a seven-membered azepane ring with a fluorine substituent at the 5-position and a ketone group at the 4-position. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of bioactive compounds. Recent studies highlight its utility in the development of central nervous system (CNS) therapeutics and enzyme inhibitors, aligning with current trends in precision medicine and targeted drug design.

One of the most searched questions related to this compound is: "What are the pharmacological effects of 5-Fluoroazepan-4-one hydrochloride?" While comprehensive clinical data are still under investigation, preclinical studies suggest its potential in modulating neurotransmitter systems. The fluorination at the 5-position enhances metabolic stability, a critical factor in optimizing drug candidates—a topic frequently discussed in ADME (Absorption, Distribution, Metabolism, Excretion) research circles.

From a synthetic chemistry perspective, CAS 1823872-70-3 is often explored for its reactivity in ring-expansion reactions and N-functionalization protocols. Laboratories focusing on high-throughput screening and fragment-based drug discovery prioritize this compound due to its scaffold versatility. Notably, its hydrochloride salt form improves solubility, addressing a common challenge in formulation development—a key concern for pharmaceutical manufacturers.

Environmental and safety profiles of 5-Fluoroazepan-4-one hydrochloride are also frequently queried. Regulatory-compliant handling protocols emphasize its stability under standard laboratory conditions. The compound’s compatibility with green chemistry principles—such as solvent optimization and catalytic processes—resonates with the industry’s shift toward sustainable practices, a dominant theme in 2024’s chemical innovation discourse.

In analytical chemistry, advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are employed to characterize CAS 1823872-70-3 with high precision. These methods align with the demand for quality control in API (Active Pharmaceutical Ingredient) production, another trending topic in pharmaceutical forums.

As research progresses, 5-Fluoroazepan-4-one hydrochloride continues to inspire cross-disciplinary collaborations. Its intersections with computational chemistry (e.g., molecular docking studies) and bioconjugation techniques exemplify its relevance in modern drug development pipelines. The compound’s patent landscape and IP (Intellectual Property) considerations further underscore its commercial viability, frequently searched alongside terms like "azepanone derivatives market growth".

In summary, 5-Fluoroazepan-4-one hydrochloride (CAS No. 1823872-70-3) represents a compelling case study in the convergence of synthetic chemistry, pharmacology, and industrial applications. Its multifaceted role ensures sustained interest across academic and industrial sectors, driven by both scientific curiosity and practical demands in healthcare innovation.